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Abstract
Iridium trichloride (IrCl₃), particularly its hydrated form, is a pivotal precursor in the synthesis

of a vast array of organometallic iridium complexes that function as highly efficient and

selective catalysts in organic synthesis. This guide provides a comprehensive overview of the

physicochemical properties, synthesis, safety and handling, and significant applications of

iridium trichloride, with a special focus on its role in catalysis. Detailed experimental protocols

for the preparation of key iridium catalyst precursors from iridium trichloride are presented,

alongside visualizations of fundamental catalytic cycles.

Physicochemical Properties
Iridium trichloride is an inorganic compound that exists in both anhydrous and hydrated

forms. The anhydrous form is less common, while the hydrated form, typically a trihydrate

(IrCl₃·3H₂O), is a dark green, hygroscopic solid and serves as a common starting material in

iridium chemistry.[1] Key physicochemical data are summarized in the table below.
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Property Value Reference(s)

CAS Number 10025-83-9 (anhydrous) [1]

Molecular Formula IrCl₃ [2]

Molecular Weight 298.58 g/mol (anhydrous) [2]

Appearance
Dark green to black crystalline

powder
[3][4]

Melting Point 763 °C (decomposes) [3]

Solubility

Anhydrous form is insoluble in

water, acids, and alkanes. The

hydrated form is soluble in

water.

[1]

Density 5.3 g/cm³ [4]

Synthesis of Iridium Trichloride
The synthesis of iridium trichloride can be achieved through several methods, primarily

involving the chlorination of iridium metal at high temperatures.

Direct Chlorination of Iridium Metal
A common method for preparing anhydrous iridium trichloride involves the direct reaction of

iridium metal with chlorine gas at elevated temperatures.

Experimental Protocol:

Iridium metal sponge or powder is placed in a quartz tube.

A stream of dry chlorine gas is passed over the iridium metal.

The tube is heated to 650 °C.

The iridium trichloride is formed as a crystalline solid.

Reaction: 2 Ir(s) + 3 Cl₂(g) → 2 IrCl₃(s)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://repository.kulib.kyoto-u.ac.jp/bitstream/2433/245651/1/catal9060503.pdf
https://pubmed.ncbi.nlm.nih.gov/22034158/
https://pubmed.ncbi.nlm.nih.gov/22034158/
https://scholarscompass.vcu.edu/etd/6505/
https://www.researchgate.net/figure/Hydrogenation-via-an-IrI-IrIII-cycle-adapted-from32_fig9_371872283
https://scholarscompass.vcu.edu/etd/6505/
https://repository.kulib.kyoto-u.ac.jp/bitstream/2433/245651/1/catal9060503.pdf
https://www.researchgate.net/figure/Hydrogenation-via-an-IrI-IrIII-cycle-adapted-from32_fig9_371872283
https://www.benchchem.com/product/b157924?utm_src=pdf-body
https://www.benchchem.com/product/b157924?utm_src=pdf-body
https://www.benchchem.com/product/b157924?utm_src=pdf-body
https://www.benchchem.com/product/b157924?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of Hydrated Iridium Trichloride
The more commonly used hydrated form is typically prepared by dissolving iridium(III) oxide

hydrate in hydrochloric acid.[1]

Experimental Protocol:

Hydrated iridium(III) oxide is suspended in concentrated hydrochloric acid.

The mixture is heated gently with stirring until the oxide dissolves completely.

The resulting solution is carefully evaporated to yield dark green crystals of hydrated iridium
trichloride.

Safety and Handling
Iridium trichloride is a hazardous substance and should be handled with appropriate safety

precautions in a well-ventilated fume hood.

Hazard Statement Precautionary Statement

H315: Causes skin irritation.
P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.

H319: Causes serious eye irritation.
P280: Wear protective gloves/protective

clothing/eye protection/face protection.

H335: May cause respiratory irritation.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Personal Protective Equipment (PPE) such as safety goggles, gloves, and a lab coat are

mandatory when handling this compound. In case of contact with skin or eyes, rinse

immediately and thoroughly with water and seek medical attention.

Applications in Catalysis
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Iridium trichloride is a versatile precursor for a wide range of homogeneous and

heterogeneous catalysts.[5] These catalysts are highly valued for their activity and selectivity in

a variety of organic transformations, including hydrogenation, C-H activation, and transfer

hydrogenation.[5]

Precursor to Homogeneous Catalysts
Iridium trichloride is the starting material for the synthesis of many important iridium(I) and

iridium(III) catalyst precursors.

Vaska's complex is a well-known iridium(I) square planar complex that exhibits reactivity

towards oxidative addition and is a catalyst for various reactions.[3][6]

Experimental Protocol:

In a round-bottom flask, add hydrated iridium trichloride (IrCl₃·3H₂O), triphenylphosphine

(PPh₃), and a high-boiling solvent such as dimethylformamide (DMF).[7]

The mixture is heated to reflux under a nitrogen atmosphere. DMF serves as both the

solvent and the source of the carbonyl ligand.[3][7]

The reaction mixture is cooled, and the product, a bright yellow crystalline solid, is isolated

by filtration.[7]
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Iridium Trichloride (IrCl₃·3H₂O)

RefluxTriphenylphosphine (PPh₃)

Dimethylformamide (DMF, solvent & CO source)

Vaska's Complex
(trans-[IrCl(CO)(PPh₃)₂])

Reaction

Iridium Trichloride (IrCl₃·3H₂O)

Reflux1,5-Cyclooctadiene (COD)

Ethanol/Water

[Ir(COD)Cl]₂Reduction & Dimerization
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[Ir(III)Lₙ]⁺

[Ir(III)H₂(S)₂Lₙ]⁺

Oxidative Addition

[Ir(V)H₂(alkene)Lₙ]⁺

Alkene Coordination

[Ir(III)H(alkyl)Lₙ]⁺

Migratory Insertion

Reductive Elimination

Alkane

H₂

Alkene
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[Ir(III)LₙX₂]

[Ir(III)LₙX₂(R-H)]

Coordination

CMD Transition State

[Ir(III)LₙX(R)]

C-H Activation

Functionalization & Regeneration

R-Y

R-H

Y-Z

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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